Cas no 33857-00-0 (3-(5-nitrofuran-2-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(5-nitrofuran-2-yl)-1,2-oxazol-5-amine
• CAS No: 33857-00-0
• MF: C₇H₅N₃O₄
• MW: 195.132301092148
• CID: 5916761
• PubChem ID: 28603446
• Update Time: 2025-09-25

3-(5-nitrofuran-2-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-Nitrofuran-2-yl)isoxazol-5-amine
• 5-Isoxazolamine, 3-(5-nitro-2-furanyl)-
• EN300-2000442
• 33857-00-0
• 3-(5-nitrofuran-2-yl)-1,2-oxazol-5-amine
• CS-0283742
• AKOS000260086

• Inchi： 1S/C7H5N3O4/c8-6-3-4(9-14-6)5-1-2-7(13-5)10(11)12/h1-3H,8H2
• InChI Key： KEXJUSSKYHUSMY-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C2=NOC(N)=C2)O1)(=O)=O

Computed Properties

• Exact Mass: 195.02800565g/mol
• Monoisotopic Mass: 195.02800565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.528±0.06 g/cm3(Predicted)
• Boiling Point: 453.4±45.0 °C(Predicted)
• pka: -2.22±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Nitrofurans

Additional information on 3-(5-nitrofuran-2-yl)-1,2-oxazol-5-amine

Recent Advances in the Study of 3-(5-Nitrofuran-2-yl)-1,2-oxazol-5-amine (CAS: 33857-00-0)

The compound 3-(5-nitrofuran-2-yl)-1,2-oxazol-5-amine (CAS: 33857-00-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by the presence of both nitrofuran and oxazole moieties, exhibits unique chemical properties that make it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities, particularly in the context of antimicrobial and anticancer research.

One of the key areas of investigation has been the antimicrobial properties of 3-(5-nitrofuran-2-yl)-1,2-oxazol-5-amine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to interfere with bacterial DNA synthesis, a mechanism similar to that of other nitrofuran derivatives. Notably, the study also highlighted the compound's low cytotoxicity to mammalian cells, suggesting a favorable therapeutic index.

In addition to its antimicrobial effects, recent research has explored the anticancer potential of 3-(5-nitrofuran-2-yl)-1,2-oxazol-5-amine. A preprint article from BioRxiv (2024) reported that the compound induces apoptosis in several cancer cell lines, including breast and colon cancer, through the activation of the intrinsic apoptotic pathway. The study further identified the compound's ability to inhibit key signaling pathways involved in cell proliferation, such as the PI3K/AKT/mTOR axis. These findings position the compound as a potential lead for the development of novel anticancer agents.

The synthesis and structural optimization of 3-(5-nitrofuran-2-yl)-1,2-oxazol-5-amine have also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry described an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. The authors emphasized the importance of modifying the oxazole ring to improve the compound's pharmacokinetic properties, such as solubility and metabolic stability. These advancements are critical for transitioning the compound from the laboratory to clinical applications.

Despite these promising developments, challenges remain in the development of 3-(5-nitrofuran-2-yl)-1,2-oxazol-5-amine as a therapeutic agent. Issues such as potential nitro-reduction toxicity and the need for further in vivo studies to validate its efficacy and safety profiles were highlighted in a recent review article in Expert Opinion on Drug Discovery (2024). The review also called for more comprehensive structure-activity relationship (SAR) studies to identify derivatives with enhanced potency and reduced side effects.

In conclusion, 3-(5-nitrofuran-2-yl)-1,2-oxazol-5-amine (CAS: 33857-00-0) represents a versatile scaffold with significant potential in both antimicrobial and anticancer drug discovery. Recent studies have shed light on its biological activities and provided avenues for further optimization. Continued research efforts, particularly in the areas of synthetic chemistry and preclinical testing, will be essential to fully realize its therapeutic potential.